Cas no 919293-35-9 (Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-8-formyl-, methyl ester)
919293-35-9 structure
Product Name:Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-8-formyl-, methyl ester
CAS No:919293-35-9
MF:C16H10ClNO3
MW:299.708503246307
CID:764558
PubChem ID:57455611
Update Time:2025-04-19
Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-8-formyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-8-formyl-, methyl ester
- methyl 9-chloro-8-formylbenzo[h]isoquinoline-6-carboxylate
- SCHEMBL4296278
- DTXSID60726633
- 919293-35-9
- HASJBUKKAJLEMW-UHFFFAOYSA-N
-
- Inchi: 1S/C16H10ClNO3/c1-21-16(20)13-4-9-2-3-18-7-14(9)12-6-15(17)10(8-19)5-11(12)13/h2-8H,1H3
- InChI Key: HASJBUKKAJLEMW-UHFFFAOYSA-N
- SMILES: ClC1C(C=O)=CC2=C(C(=O)OC)C=C3C=CN=CC3=C2C=1
Computed Properties
- Exact Mass: 299.0349209g/mol
- Monoisotopic Mass: 299.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 56.3Ų
Benz[h]isoquinoline-6-carboxylic acid, 9-chloro-8-formyl-, methyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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